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Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8

Cat. No.: B565505

This technical guide provides a comprehensive overview of the chemical properties, analytical
applications, and experimental protocols for 4,4'-Dinitrocarbanilide-d8. The document is
intended for researchers, scientists, and professionals in drug development and analytical
chemistry who utilize isotopically labeled compounds.

Chemical Identity and Properties

4.,4'-Dinitrocarbanilide-d8 is the deuterated form of 4,4'-Dinitrocarbanilide (DNC), a key
component of the anticoccidial agent nicarbazin.[1][2] The deuterium labeling makes it an
excellent internal standard for quantitative analysis by mass spectrometry.[3][4]

Chemical Structure:
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Figure 1. Chemical structure of 4,4'-Dinitrocarbanilide-d8.
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The core structure consists of a central urea group linking two d8-labeled 4-nitrophenyl rings.

Physicochemical Properties:

All quantitative data for 4,4'-Dinitrocarbanilide-d8 and its non-deuterated analogue are

summarized in the table below for easy comparison.

Property 4,4'-Dinitrocarbanilide-d8 4,4'-Dinitrocarbanilide
1,3-bis[4-nitro(2,3,5,6- 1,3-bis(4-nitrophenyl)urea,
Synonyms
2H4)phenyllurea, DNC-d8 DNC
CAS Number 1156508-87-0 587-90-6
Molecular Formula C13H2DsN4Os C13H10N4Os
Molecular Weight 310.29 g/mol 302.24 g/mol
Appearance Yellow Solid Yellow needles
Melting Point >300 °C 312 °C (decomposes)
] Sparingly soluble in boiling
N DMSO (Slightly, Heated), ) ] )
Solubility alcohol; practically insoluble in

Methanol (Slightly)

acetone, chloroform, benzene.

Isotopic Enrichment

=98 atom % D

Not Applicable

Synthesis

While a specific, detailed synthesis protocol for 4,4'-Dinitrocarbanilide-d8 is not readily

available in the public domain, a plausible synthetic route can be inferred from the preparation

of its non-deuterated analogue and general deuteration methods. The synthesis would likely

involve the following conceptual steps:

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b565505?utm_src=pdf-body
https://www.benchchem.com/product/b565505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conceptual Synthesis of 4,4'-Dinitrocarbanilide-d8

Deuteration of Aniline

NO3/H2S04

Nitration of Deuterated Aniline

hosgene or equivalent

Phosgenation or Carbonyl Insertion

4.4'-Dinitrocarbanilide-d8

Click to download full resolution via product page
Caption: A high-level conceptual workflow for the synthesis of 4,4'-Dinitrocarbanilide-d8.

A common method for preparing the non-deuterated 4,4'-Dinitrocarbanilide involves the
nitration of diphenylurea or the reaction of 4-nitroaniline with a carbonyl source.[5] For the
deuterated analogue, the synthesis would likely start with deuterated aniline, followed by
nitration and then reaction to form the urea linkage.

Analytical Applications and Experimental Protocols

4.4'-Dinitrocarbanilide-d8 is primarily used as an internal standard in the quantitative analysis
of nicarbazin residues in animal tissues and feed.[3][4] Its use significantly improves the
accuracy and precision of analytical methods by correcting for matrix effects and variations in
sample preparation and instrument response.

Quantification of Nicarbazin in Chicken Tissues by LC-
MS/MS (Adapted from AOAC Method 2013.07)
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This section details the experimental protocol for the determination of nicarbazin, measured as
its marker residue 4,4'-Dinitrocarbanilide (DNC), in chicken tissues using liquid chromatography
with tandem mass spectrometry (LC-MS/MS). 4,4'-Dinitrocarbanilide-d8 is used as the
internal standard.

3.1.1. Reagents and Standards

o Solvents: Acetonitrile (ACN), Methanol (MeOH), Dimethylformamide (DMF), and water
(HPLC grade).

o Reagents: Anhydrous sodium sulfate, Ammonium acetate, Formic acid.

» Standards: Nicarbazin reference standard, 4,4'-Dinitrocarbanilide-d8 (DNC-d8).

e Mobile Phase A: 1 mL formic acid and 0.38 g ammonium acetate in 1000 mL of water.

e Mobile Phase B: 1 mL formic acid and 0.38 g ammonium acetate in 2000 mL of methanol.

o DNC-d8 Internal Standard Stock Solution (1.0 mg/mL): Dissolve 10 mg of DNC-d8 in a 10
mL volumetric flask with DMF.

o DNC-d8 Internal Standard Working Solution (1.0 pg/mL): Perform a 1000-fold dilution of the
stock solution with ACN.

e Nicarbazin Stock Standard Solution (1000 pg/mL DNC component): Accurately weigh and
dissolve the nicarbazin reference standard in DMF.

e Nicarbazin Intermediate and Standard Curve Solutions: Prepare a series of dilutions from the
stock solution with ACN to create a standard curve (e.g., 25, 50, 125, 500, 1250, and 2500
ng/mL).[3][6][7]

3.1.2. Sample Preparation and Extraction

The following diagram illustrates the workflow for sample preparation and extraction:
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Sample Preparation and Extraction Workflow

Weigh 5g of homogenized tissue sample

'

Spike with 200 pL of 1.0 pg/mL DNC-d8 internal standard

l

Add 10g of anhydrous sodium sulfate and mix

'

Add 20 mL of ACN and vortex for 30 min

'

Centrifuge at ~3000 rpm for 10 min

'

Decant supernatant

'

Re-extract pellet with ACN and combine supernatants

l

Adjust final volume to 50 mL with ACN

Filter into LC vials for analysis

Click to download full resolution via product page

Caption: A detailed workflow for the extraction of DNC from chicken tissue samples.
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3.1.3. LC-MS/MS Analysis

LC Column: A suitable C18 column (e.g., 50 x 2.1 mm, 3 um).

Mobile Phase Gradient: A gradient elution program using Mobile Phase A and Mobile Phase
B.

Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode.

MRM Transitions:

o DNC: m/z 301.0 -~ 136.7 (quantifier) and other confirmatory ions.
o DNC-d8: m/z 308.7 — 140.6 (quantifier).[3][4]
3.1.4. Data Analysis

Construct a linear standard curve with 1/x weighting by plotting the peak area ratio of DNC to
DNC-d8 against the concentration of the standards.[3] Calculate the concentration of DNC in
the samples from the standard curve, accounting for the initial sample weight and dilution
factors.

Biological Context and Significance

4,4'-Dinitrocarbanilide is the biologically active component of nicarbazin, which acts as a
coccidiostat by interfering with the mitochondrial metabolism in the parasite.[2] Nicarbazin is an
equimolar complex of DNC and 2-hydroxy-4,6-dimethylpyrimidine (HDP).[1] The HDP
component enhances the absorption and bioavailability of the active DNC molecule.[1][2] Due
to its persistence, DNC is the marker residue for monitoring nicarbazin levels in food products
derived from poultry.[3] The use of the deuterated internal standard, 4,4'-Dinitrocarbanilide-
d8, is critical for regulatory monitoring to ensure food safety.

Conclusion

4.4'-Dinitrocarbanilide-d8 is an essential tool for the accurate and reliable quantification of
nicarbazin residues in various matrices. This guide has provided a detailed overview of its
chemical properties, a plausible synthetic approach, and a comprehensive experimental
protocol for its application as an internal standard in LC-MS/MS analysis. The provided
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workflows and data tables serve as a valuable resource for researchers and analytical
scientists in the field of drug and food safety analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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